molecular formula C12H18O B8465641 4-Methyl-3-phenylpentanol

4-Methyl-3-phenylpentanol

Cat. No.: B8465641
M. Wt: 178.27 g/mol
InChI Key: XOTOKOVCCBSUNT-UHFFFAOYSA-N
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Description

4-Methyl-3-phenylpentanol is a useful research compound. Its molecular formula is C12H18O and its molecular weight is 178.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H18O

Molecular Weight

178.27 g/mol

IUPAC Name

4-methyl-3-phenylpentan-1-ol

InChI

InChI=1S/C12H18O/c1-10(2)12(8-9-13)11-6-4-3-5-7-11/h3-7,10,12-13H,8-9H2,1-2H3

InChI Key

XOTOKOVCCBSUNT-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(CCO)C1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, ethyl 4-methylpentanoate (350 mg) was dissolved in tetrahydrofuran (10 mL) at −78° C., a lithium aluminum hydride/tetrahydrofuran solution (1.0 M, 1.58 mL) was added, and the mixture was stirred. While the temperature of the mixture was naturally returned to room temperature, the mixture was stirred, and after 1.5 hours, water (0.05 mL), a 2N aqueous sodium hydroxide (0.05 mL) and water (0.15 mL) were successively added thereto, and the mixture was stirred. Further, diethyl ether was added thereto, and then the resulting insoluble matters were filtered off and the filtrate was evaporated. The resulting residue was purified by silica gel column chromatography (hexane:ethyl acetate system), to give the title compound as a colorless oil (257 mg, 42%: 2 steps).
Quantity
350 mg
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reactant
Reaction Step One
Quantity
10 mL
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reactant
Reaction Step One
Name
lithium aluminum hydride tetrahydrofuran
Quantity
1.58 mL
Type
reactant
Reaction Step Two
Name
Quantity
0.05 mL
Type
reactant
Reaction Step Three
Quantity
0.05 mL
Type
reactant
Reaction Step Three
Name
Quantity
0.15 mL
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reactant
Reaction Step Three
Quantity
0 (± 1) mol
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solvent
Reaction Step Four
Yield
42%

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